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Compound Focus: cyclo(L-Pro-L-Val)

CAS No.: 2854-40-2

Cat. No.: S627326

Biological Target and Mechanism of Action

Cyclo(L-Pro-L-Val) is a 2,5-diketopiperazine that has demonstrated significant anti-inflammatory

activity. Its primary validated mechanism involves the suppression of the NF-kB signaling pathway [1].

The compound exerts its effect by significantly inhibiting the phosphorylation of key kinases IKKa and
IKKp. This inhibition prevents the degradation of the inhibitory protein IkBa, which in turn leads to the
suppression of the transcription factor NF-kB [1]. The downstream consequences of this mechanism are

summarized in the table below.

Target/Pathway Effect of Cyclo(L-Pro-L-Val) Biological Outcome
IKKa/IKK Inhibits phosphorylation [1] Suppresses upstream signaling
IkBa Inhibits degradation (via IKK Prevents NF-kB activation

inhibition) [1]

NF-kB Suppresses activation [1] Reduces transcription of pro-inflammatory
genes

iNOS & COX-2 Inhibits activation [1] Reduces production of inflammatory
mediators
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The signaling pathway is also illustrated below for clarity.

Cyclo(L-Pro-L-Val) Inhibition of NF-kB Signaling
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Experimental Data and Protocol
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The key experimental findings on cyclo(L-Pro-L-Val) are summarized in the table below. Please note that

specific experimental details are limited.

Experimental

Reported Data
Aspect

Reported Activity Anti-inflammatory [1].

Molecular IKKa, IKKB, IkBa, NF-kB, INOS, COX-2 [1].
Targets

Effect on Targets  Significant inhibition of phosphorylation (IKKa, IKKB, IkBa, NF-kB) and activation
(INOS, COX-2) in a concentration-dependent manner [1].

Source Extracted from the fruits of Mycobacterium chiliolyticum AZ2 and Mycobacterium
leprae [1].

While the exact biological assay protocols for cyclo(L-Pro-L-Val) were not detailed in the search results,
research on similar cyclic dipeptides provides insight into common experimental approaches for validating

anti-quorum sensing and anti-biofilm activity [2]. The general workflow is as follows.

General Workflow for Anti-QS/Biofilm Compound Validation

1. Compound Treatment 2. Assay Virulence Factors 3. Assess Biofilm Formation 4. Gene Expression Analysis ( 5. Protein Binding Assay
(Add CDP at various concentrations to bacterial culture; Measure pyocyanin, proteases, elastase, pyoverdin, (Crystal violet staining or microscopy), (aPCR to measure QS-related gene expression), ( docking and ITC with LasR protein;

Click to download full resolution via product page

Research Context and Alternatives

The search results indicate that cyclo(L-Pro-L-Val) is part of a broader family of proline-based cyclic
dipeptides being investigated for various biological activities. Here is a comparison of its documented scope

with related compounds:
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Compound Reported Bioactivities (from search results)

Cyclo(L-Pro-L-Val) Anti-inflammatory, anti-virulence against plant pathogens [1].
Cyclo(L-Pro-L-Tyr) Anti-quorum sensing, anti-biofilm against P. aeruginosa [2].
Cyclo(L-Pro-L-Phe) Anti-quorum sensing, anti-biofilm, antifungal, anti-influenza virus [2] [3].
Cyclo(L-Pro-L-lle) Elicits plant defense responses, controls pine wilt disease [4].
Cyclo(L-Leu-L-Pro) Anti-influenza virus, antibacterial [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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